Sodium antimonate trihydrate

• IUPAC Name: sodium;oxido(dioxo)-λ5-stibane;trihydrate
• InChI: InChI=1S/Na.3H2O.3O.Sb/h;3*1H2;;;;/q+1;;;;;;-1
• InChI Key: PELGGALCJJLWAO-UHFFFAOYSA-N
• Canonical SMILES: O.O.O.[O-][Sb](=O)=O.[Na+]
• Molecular Formula: H6NaO6Sb
• Molecular Weight: 246.79 g/mol

Description

Sodium antimonate trihydrate is a useful research compound. Its molecular formula is H6NaO6Sb and its molecular weight is 246.79 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Histochemical Techniques for Sodium Ion Detection : Sodium antimonate, including its trihydrate form, is used in histochemical techniques for detecting sodium ions. For instance, Shiina et al. (1970) analyzed the use of potassium antimonate for sodium ion detection, noting that the pH should not decrease below 7.2 during fixation and that potassium antimonate can also precipitate calcium and magnesium ions (Shiina, Mizuhira, Amakawa, & Futaesaku, 1970).

• Electron Microscopy in Cardiac Studies : In cardiac studies, antimonates, including sodium antimonate trihydrate, are used to precipitate sodium and calcium ions for electron microscopy. Yeh (1973) found that potassium antimonate precipitates both sodium and calcium ions, but the calcium antimonate can be separated from sodium antimonate using chelating agents, allowing for the study of calcium localization in cardiac muscle fibers (Yeh, 1973).

• Localization of Cations in Pancreatic Islets : Herman et al. (1973) applied antimonate techniques for localizing sodium in isolated islets of Langerhans, which are involved in insulin secretion. They found that the technique precipitated various cations, suggesting the involvement of these ions, particularly calcium, in the insulin secretion process (Herman, Sato, & Hales, 1973).

• Quantitative Studies of Sodium and Calcium Localization : Van Iren et al. (1979) quantitatively studied Komnick's antimonate technique, which is used to localize sodium and calcium in cells and tissues. They found that antimonate does not precipitate with sodium in barley roots, challenging the reliability of this technique for localizing diffusible ions (Van Iren et al., 1979).

• Synthesis and Characterization of Antimicrobial Agents : DaisySelasteen, AlfredCecilRaj, and Alagappamoses (2018) studied the synthesis and characterization of sodium cadmium oxalate dehydrate, a compound with similar chemical properties to sodium antimonate trihydrate. They noted its potential applications in biomedical fields, particularly for its antimicrobial and anticancer properties (DaisySelasteen, AlfredCecilRaj, & Alagappamoses, 2018).